Cas no 1876330-04-9 (Ethyl 2-[methyl(prop-2-yn-1-yl)amino]-1,3-thiazole-4-carboxylate)

• Product Name: Ethyl 2-[methyl(prop-2-yn-1-yl)amino]-1,3-thiazole-4-carboxylate
• CAS No: 1876330-04-9
• MF: C₁₀H₁₂N₂O₂S
• MW: 224.279480934143
• CID: 5977483
• PubChem ID: 165733253
• Update Time: 2025-05-28

Ethyl 2-[methyl(prop-2-yn-1-yl)amino]-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1449529
• ethyl 2-[methyl(prop-2-yn-1-yl)amino]-1,3-thiazole-4-carboxylate
• 1876330-04-9
• Ethyl 2-[methyl(prop-2-yn-1-yl)amino]-1,3-thiazole-4-carboxylate

• Inchi： 1S/C10H12N2O2S/c1-4-6-12(3)10-11-8(7-15-10)9(13)14-5-2/h1,7H,5-6H2,2-3H3
• InChI Key： OYAFFHWDYCUSPB-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OCC)N=C1N(C)CC#C

Computed Properties

• Exact Mass: 224.06194880g/mol
• Monoisotopic Mass: 224.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70.7Ų

Additional information on Ethyl 2-[methyl(prop-2-yn-1-yl)amino]-1,3-thiazole-4-carboxylate

Comprehensive Overview of Ethyl 2-[methyl(prop-2-yn-1-yl)amino]-1,3-thiazole-4-carboxylate (CAS No. 1876330-04-9)

Ethyl 2-[methyl(prop-2-yn-1-yl)amino]-1,3-thiazole-4-carboxylate (CAS No. 1876330-04-9) is a specialized organic compound belonging to the thiazole family, a heterocyclic structure widely studied for its diverse applications in pharmaceuticals, agrochemicals, and material science. The compound features a unique combination of functional groups, including an ethyl ester, a methylamino moiety, and a propargyl side chain, which contribute to its reactivity and potential utility in synthetic chemistry. Researchers and industries are increasingly interested in this molecule due to its structural versatility and potential as a building block for more complex derivatives.

In recent years, the demand for thiazole-based compounds has surged, driven by their prominence in drug discovery and development. For instance, Ethyl 2-[methyl(prop-2-yn-1-yl)amino]-1,3-thiazole-4-carboxylate has garnered attention for its potential role in designing kinase inhibitors or antimicrobial agents, topics frequently searched in scientific databases and AI-driven platforms. The compound's propargyl group also makes it a candidate for click chemistry applications, a trending area in bioconjugation and polymer science.

The synthesis of CAS No. 1876330-04-9 typically involves multi-step organic reactions, including the condensation of thiazole precursors with propargylamine derivatives under controlled conditions. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity. These methods align with current industry standards, ensuring reproducibility for researchers exploring its applications.

From an industrial perspective, Ethyl 2-[methyl(prop-2-yn-1-yl)amino]-1,3-thiazole-4-carboxylate is often discussed in forums focusing on custom synthesis and scalable production. Companies specializing in fine chemicals highlight its role as an intermediate for high-value pharmaceuticals or functional materials. Environmental and safety considerations are also critical, with emphasis on green chemistry principles to minimize waste during synthesis—a topic frequently queried in search engines.

In summary, CAS No. 1876330-04-9 represents a compelling case study in modern organic chemistry, bridging academic research and industrial innovation. Its structural features and adaptability to emerging fields like drug discovery and material engineering ensure its relevance in ongoing scientific discourse. For further details, researchers are encouraged to explore peer-reviewed journals or consult specialized chemical databases.